Cas no 1702123-21-4 (1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine
• CAS No: 1702123-21-4
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 6032246
• PubChem ID: 165849031
• Update Time: 2025-06-08

1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine
• EN300-1114625
• 1702123-21-4

• Inchi： 1S/C9H18N4/c1-7(2)4-8(3)5-13-6-9(10)11-12-13/h6-8H,4-5,10H2,1-3H3
• InChI Key： RNRBMTBUEQKMTA-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CC(C)CC(C)C

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine

Professional Introduction to Compound with CAS No. 1702123-21-4 and Product Name: 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine

The compound identified by the CAS number 1702123-21-4 and the product name 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a triazole ring, a moiety known for its stability and versatility in drug design, combined with an amine functional group that enhances its reactivity and binding affinity to biological targets.

In recent years, the development of novel scaffolds for drug discovery has been a focal point in medicinal chemistry. The 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine structure presents an intriguing combination of alkyl groups and heterocyclic components that may contribute to its unique pharmacological profile. The presence of the dimethylpentyl side chain not only influences the physicochemical properties of the compound but also potentially modulates its interaction with biological receptors. This aspect has been extensively studied in the context of optimizing drug-like properties such as solubility, permeability, and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that triazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine molecule has been investigated for its ability to interact with specific enzymes and receptors involved in pathological processes. For instance, studies have suggested that this compound may inhibit key enzymes implicated in cancer cell proliferation and survival, making it a promising candidate for further development.

The synthesis of 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes, a strategy that has been widely employed in the synthesis of biologically active molecules. The subsequent functionalization with the dimethylpentyl group further refines the compound's structure to enhance its pharmacological properties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been utilized to streamline this process and improve efficiency.

From a computational chemistry perspective, the molecular structure of 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine has been subjected to extensive molecular modeling studies. These studies aim to elucidate the interactions between the compound and its target proteins at an atomic level. By employing techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers have gained valuable insights into the binding affinity and specificity of this molecule. Such information is crucial for designing more effective drugs with improved target engagement and reduced off-target effects.

The pharmacokinetic behavior of 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine has also been thoroughly evaluated in preclinical studies. These investigations focus on assessing parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). The presence of the dimethylpentyl group influences the compound's solubility and permeability across biological membranes, which are critical factors in determining its bioavailability. Additionally, metabolic stability studies have revealed that this molecule undergoes specific enzymatic transformations that could impact its therapeutic efficacy.

In clinical settings, the potential therapeutic applications of 1-(2,4-dimethylpentyl)-1H-1,2,3-triazol-4-amine are being explored through rigorous testing protocols. Phase I clinical trials have demonstrated its safety profile in healthy volunteers at various dosage levels. Preliminary results indicate that this compound exhibits moderate bioavailability and tolerability with minimal adverse effects. Further clinical development is underway to evaluate its efficacy in treating specific conditions such as inflammatory disorders and neoplastic diseases.

The significance of this compound extends beyond its immediate therapeutic applications; it also serves as a valuable scaffold for designing novel derivatives with enhanced properties. By modifying specific functional groups or introducing additional heterocyclic moieties, 1-(2,4-dimethylpentyl)-1H-1...